Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-4-5-10(9-14)16-8-6-13/h10H,4-9,13H2,1-3H3
• InChI Key: VNDOMACRDRQKQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)OCCN
• Molecular Formula: C12H24N2O3
• Molecular Weight: 244.33 g/mol

Description

tert-Butyl 3-(2-aminoethoxy)piperidine-1-carboxylate is a piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a 2-aminoethoxy substituent at the 3-position of the piperidine ring. This compound is a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where piperidine scaffolds are prevalent due to their conformational flexibility and bioactivity . The Boc group enhances solubility and stability during synthetic steps, while the aminoethoxy side chain offers a reactive amine for further functionalization, such as amide bond formation or alkylation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Amino-Ethoxy Group: The amino-ethoxy group is introduced through a nucleophilic substitution reaction, where an appropriate amino-ethoxy precursor reacts with the piperidine ring.

Esterification: The final step involves the esterification of the carboxylic acid group with tert-butyl alcohol in the presence of an acid catalyst.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. Common industrial methods include:

Batch Reactors: Used for small to medium-scale production.

Continuous Flow Reactors: Employed for large-scale production to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides.

Reduction: The ester group can be reduced to form alcohols.

Substitution: The amino-ethoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like halides and alkoxides are commonly employed.

Major Products

Oxidation: Formation of oxides and ketones.

Reduction: Formation of alcohols and amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Employed in the synthesis of biologically active compounds and as a reagent in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as an intermediate in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the piperidine ring can interact with hydrophobic pockets. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Diversity and Positional Isomerism

The pharmacological and physicochemical properties of piperidine derivatives are highly sensitive to substituent type and position. Key comparisons include:

Substituent Type

• tert-Butyl 3-(1H-tetrazol-5-yl)piperidine-1-carboxylate Substituent: Tetrazole ring at the 3-position. Properties: Tetrazole confers acidity (pKa ~4.9) and mimics carboxylate groups, enhancing interactions with biological targets. Demonstrated antidiabetic activity (IC50 = 7.12 μM) . Contrast: Unlike the aminoethoxy group, tetrazole lacks a nucleophilic amine but offers hydrogen-bonding capability.
• tert-Butyl 3-(4-chloro-2-nitro-anilino)piperidine-1-carboxylate Substituent: Chloronitroaniline at the 3-position. Properties: Nitro and chloro groups enhance electrophilicity, enabling participation in aromatic substitution reactions. Used as an intermediate for benzimidazole-based inhibitors . Contrast: The aminoethoxy group provides a primary amine for nucleophilic reactions, whereas chloronitroaniline is more suited for electrophilic pathways.

Positional Isomerism

• tert-Butyl 4-(2-aminoethoxy)piperidine-1-carboxylate Substituent: Aminoethoxy group at the 4-position. Properties: Positional isomerism alters steric and electronic effects. The 4-substituted analog may exhibit distinct conformational preferences in binding pockets compared to the 3-substituted target compound .

Stability and Reactivity

• Boc Deprotection : The Boc group in all analogs is cleaved under acidic conditions (e.g., HCl in dioxane), releasing the free amine. This contrasts with sulfonamide-protected analogs (e.g., tert-butyl 3-methanesulfonamidopiperidine-1-carboxylate), which require harsher conditions for deprotection .
• Aminoethoxy Reactivity: The primary amine in the target compound facilitates reactions with electrophiles (e.g., carbonyl diimidazole in amide coupling), whereas hydroxyl or ketone groups in analogs like tert-butyl 2-(2-hydroxyethyl)piperidine-1-carboxylate limit such reactivity .

Biological Activity

Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate has the following chemical structure:

• Chemical Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol
• IUPAC Name: Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate

The compound features a piperidine ring, which is known for its ability to interact with various biological targets, making it a valuable scaffold for drug development.

The biological activity of Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate is primarily attributed to its interaction with specific enzymes and receptors. The piperidine structure allows it to fit into binding sites, potentially inhibiting enzyme activity or modulating receptor function. This interaction can lead to a variety of biological effects depending on the target involved.

1. Enzyme Inhibition

Research indicates that compounds similar to Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate exhibit enzyme inhibition properties. For instance, studies have shown that related piperidine derivatives can inhibit acetylcholinesterase (AChE) and other enzymes involved in neurological pathways. The inhibition constants (IC50) for these compounds often range in the nanomolar range, suggesting potent activity.

Compound	Target Enzyme	IC50 (nM)
Compound A	AChE	70
Compound B	AChE	380

2. Neuroprotective Effects

Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate has been explored for its neuroprotective properties. In vitro studies demonstrate that this compound can reduce oxidative stress and inflammation in neuronal cells, which are critical factors in neurodegenerative diseases such as Alzheimer's.

Case Study: Neuroprotection in Alzheimer's Models
In a study using differentiated THP-1 cells treated with lipopolysaccharide (LPS) and ATP to activate NLRP3 inflammasome pathways, Tert-butyl derivatives were shown to significantly inhibit IL-1β release and pyroptotic cell death, indicating potential therapeutic effects against neuroinflammation .

3. Antioxidant Activity

The compound exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress markers within cellular environments. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in various diseases.

Research Findings

Recent studies have highlighted the following findings regarding Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate:

• In vitro Pharmacological Screening: Compounds related to Tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate were screened for their ability to inhibit NLRP3-dependent pyroptosis, demonstrating promising results in reducing cell death and inflammation .
• Mechanistic Insights: The interaction with specific molecular targets has been elucidated through various assays that measure enzyme activity and cellular responses .

Q & A

Q. What synthetic methodologies are recommended for synthesizing tert-butyl 3-(2-aminoethoxy)piperidine-1-carboxylate?

The compound is typically synthesized via multi-step reactions involving nucleophilic substitution and protection/deprotection strategies. For example, a similar piperidine derivative was synthesized using dichloromethane as a solvent, DMAP as a catalyst, and triethylamine as a base at 0–20°C . Key steps include:

• Formation of the aminoethoxy side chain via SN2 reactions.
• Boc (tert-butoxycarbonyl) protection of the piperidine nitrogen to prevent undesired side reactions.
• Purification via column chromatography using silica gel and ethyl acetate/hexane mixtures.

Q. What safety protocols should be followed when handling this compound?

Based on analogous compounds:

• Personal Protective Equipment (PPE): Wear flame-resistant lab coats, nitrile gloves, and safety goggles. Use fume hoods to avoid inhalation .
• Fire Safety: Use CO₂ or dry chemical extinguishers; avoid water jets due to potential splashing .
• First Aid: For skin contact, wash with soap/water; for eye exposure, rinse for 15 minutes and seek medical attention .

Q. Which analytical techniques are critical for confirming the compound’s structural integrity?

• NMR Spectroscopy: ¹H and ¹³C NMR to verify piperidine ring conformation and Boc group integrity. Solvent choice (e.g., CDCl₃ vs. DMSO-d₆) may influence peak splitting .
• LC-MS: High-resolution mass spectrometry to confirm molecular weight (e.g., calculated [M+H]⁺ = 287.18) and purity (>95%) .
• FT-IR: Peaks at ~1680 cm⁻¹ (C=O stretch of carbamate) and ~1250 cm⁻¹ (C-O-C stretch of ether) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield?

• Temperature Control: Lower temperatures (0–5°C) minimize side reactions during aminoethoxy group installation .
• Catalyst Screening: DMAP enhances acylation efficiency, while alternative bases (e.g., DIPEA) may reduce racemization .
• Solvent Selection: Dichloromethane or THF improves solubility of intermediates; switch to polar aprotic solvents (e.g., DMF) for coupling reactions .

Q. How should researchers address contradictions in reported toxicity data for this compound?

Discrepancies in acute toxicity classifications (e.g., Category 4 vs. unclassified) may arise from differing test models or impurity profiles. Mitigation strategies include:

• Conducting in vitro assays (e.g., Ames test for mutagenicity) to validate toxicity .
• Performing HPLC purity analysis to rule out contaminant-driven effects .

Q. What mechanistic insights exist regarding its biological activity in medicinal chemistry?

The aminoethoxy-piperidine scaffold is a common pharmacophore in kinase inhibitors and GPCR modulators. Computational docking studies suggest:

• Hydrogen bonding between the carbamate oxygen and target proteins (e.g., EGFR tyrosine kinase) .
• The tertiary amine facilitates membrane permeability, enhancing bioavailability .

Q. What challenges arise during scale-up synthesis, and how can they be resolved?

• Exothermic Reactions: Use jacketed reactors with controlled cooling during Boc deprotection with TFA .
• Purification: Switch from column chromatography to recrystallization (e.g., using ethyl acetate/hexane) for large batches .
• Byproduct Formation: Monitor reaction progress via TLC to optimize reaction time and minimize impurities .

Q. How does the compound’s stability vary under different storage conditions?

• Short-Term Stability: Store at 2–8°C in airtight containers under nitrogen to prevent hydrolysis of the Boc group .
• Long-Term Stability: Lyophilization and storage at -20°C in amber vials reduce degradation (shelf life >2 years) .

Q. What role does this compound play as a precursor in drug development?

It serves as a key intermediate in synthesizing:

• Anticancer Agents: Piperidine derivatives targeting topoisomerase inhibitors .
• Neurological Therapeutics: Dopamine receptor ligands with modified aminoethoxy chains .

Q. How do structural analogs compare in reactivity and biological activity?

• Nitro-Substituted Analogs: tert-Butyl 1-(3-nitrobenzyl)piperidine-1-carboxylate shows enhanced electrophilicity at the nitro group, enabling nucleophilic aromatic substitution .
• Fluorinated Derivatives: tert-Butyl 3,3-difluoropiperidine-1-carboxylate exhibits improved metabolic stability due to fluorine’s electron-withdrawing effects .